3-(acetyloxy)-1H-indole-5-carboxylic acid

• Molecular Formula: C11H9NO4
• Molecular Weight: 219.19 g/mol
• IUPAC Name: 3-acetyloxy-1H-indole-5-carboxylic acid
• InChI: InChI=1S/C11H9NO4/c1-6(13)16-10-5-12-9-3-2-7(11(14)15)4-8(9)10/h2-5,12H,1H3,(H,14,15)
• InChI Key: CAVDVNVAVPVEGY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CNC2=C1C=C(C=C2)C(=O)O

Description

3-(acetyloxy)-1H-indole-5-carboxylic acid is an organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and are widely studied in medicinal chemistry. This compound features an indole core with an acetyloxy group at the 3-position and a carboxylic acid group at the 5-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(acetyloxy)-1H-indole-5-carboxylic acid can be achieved through several methods:

Acetylation of 3-hydroxy-1H-indole-5-carboxylic acid: This method involves the acetylation of 3-hydroxy-1H-indole-5-carboxylic acid using acetic anhydride in the presence of a base such as pyridine.

Fischer Indole Synthesis: This method involves the reaction of phenylhydrazine with an appropriate ketone or aldehyde, followed by cyclization and acetylation.

Industrial Production Methods

Industrial production of this compound typically involves large-scale acetylation reactions using acetic anhydride and a suitable catalyst to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

3-(acetyloxy)-1H-indole-5-carboxylic acid undergoes various chemical reactions, including:

Hydrolysis: The acetyloxy group can be hydrolyzed to yield 3-hydroxy-1H-indole-5-carboxylic acid.

Oxidation: The indole ring can be oxidized under specific conditions to form various oxidation products.

Substitution: The compound can undergo electrophilic substitution reactions at the indole ring.

Common Reagents and Conditions

Hydrolysis: Aqueous base (e.g., sodium hydroxide) or aqueous acid (e.g., hydrochloric acid) can be used for hydrolysis.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Substitution: Electrophilic reagents such as halogens or nitrating agents can be used under controlled conditions.

Major Products Formed

Hydrolysis: 3-hydroxy-1H-indole-5-carboxylic acid.

Oxidation: Various oxidation products depending on the conditions used.

Substitution: Substituted indole derivatives.

Scientific Research Applications

3-(acetyloxy)-1H-indole-5-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex indole derivatives.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 3-(acetyloxy)-1H-indole-5-carboxylic acid involves its interaction with specific molecular targets. The acetyloxy group can be hydrolyzed to release the active 3-hydroxy-1H-indole-5-carboxylic acid, which can then interact with various enzymes and receptors in biological systems . The exact molecular pathways involved are still under investigation .

Comparison with Similar Compounds

Similar Compounds

Indole-3-acetic acid: A naturally occurring plant hormone with similar structural features.

3-hydroxy-1H-indole-5-carboxylic acid: The hydrolysis product of 3-(acetyloxy)-1H-indole-5-carboxylic acid.

Indole-3-carboxylic acid: Another indole derivative with a carboxylic acid group at the 3-position.

Uniqueness

This compound is unique due to the presence of both an acetyloxy group and a carboxylic acid group on the indole ring. This combination of functional groups imparts distinct chemical reactivity and potential biological activity .